3-(Azepan-1-ylsulfonyl)-N-(3-nitrophenyl)benzamide

• CAS No.: 330461-64-8
• Product Name: 3-(Azepan-1-ylsulfonyl)-N-(3-nitrophenyl)benzamide
• Molecular Formula: C19H21N3O5S
• Molecular Weight: 403.5 g/mol
• IUPAC Name: 3-(azepan-1-ylsulfonyl)-N-(3-nitrophenyl)benzamide
• Standard InChI: InChI=1S/C19H21N3O5S/c23-19(20-16-8-6-9-17(14-16)22(24)25)15-7-5-10-18(13-15)28(26,27)21-11-3-1-2-4-12-21/h5-10,13-14H,1-4,11-12H2,(H,20,23)
• Standard InChIKey: HAYBKCHPEBZNGW-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Appearance: Solid powder
• Description: AK-1 is a SIRT2 Inhibitor II that prevents hippocampal neurodegeneration in Alzheimer's disease models and induces cell cycle arrest in colon carcinoma cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: DA-42784; KB-120200; Y1899; J-018989; DA42784; KB120200; J018989; DA 42784; KB 120200; J 018989
• Reference: 1: Gloria-Bottini F, Pietropolli A, Neri A, Coppeta L, Magrini A, Bottini E. A study of adenylate kinase locus 1 (ak 1 ) genetic polymorphism in diabetic pregnancy. J Reprod Infertil. 2014 Jul;15(3):161-4. PubMed PMID: 25202675; PubMed Central PMCID: PMC4138424.; 2: Cheon MG, Kim W, Choi M, Kim JE. AK-1, a specific SIRT2 inhibitor, induces cell cycle arrest by downregulating Snail in HCT116 human colon carcinoma cells. Cancer Lett. 2015 Jan 28;356(2 Pt B):637-45. doi: 10.1016/j.canlet.2014.10.012. Epub 2014 Oct 12. PubMed PMID: 25312940.; 3: Lee SD, Kim W, Jeong JW, Park JW, Kim JE. AK-1, a SIRT2 inhibitor, destabilizes HIF-1α and diminishes its transcriptional activity during hypoxia. Cancer Lett. 2016 Apr 1;373(1):138-45. doi: 10.1016/j.canlet.2016.01.031. Epub 2016 Jan 22. PubMed PMID: 26808575.; 4: Gloria-Bottini F, Neri A, Pietropolli A, Bottini E, Magrini A. Ak(1) genetic polymorphism and season of conception. Eur J Obstet Gynecol Reprod Biol. 2013 Feb;166(2):161-3. doi: 10.1016/j.ejogrb.2012.09.019. Epub 2012 Nov 10. PubMed PMID: 23146316.; 5: Ferguson-Smith MA, Aitken DA, Turleau C, de Grouchy J. Localisation of the human ABO: Np-1: AK-1 linkage group by regional assignment of AK-1 to 9q34. Hum Genet. 1976 Sep 10;34(1):35-43. PubMed PMID: 184030.; 6: Toogood HS, Smith CA, Baker EN, Daniel RM. Purification and characterization of Ak.1 protease, a thermostable subtilisin with a disulphide bond in the substrate-binding cleft. Biochem J. 2000 Aug 15;350 Pt 1:321-8. PubMed PMID: 10926860; PubMed Central PMCID: PMC1221258.; 7: Toren A, Landau L, Kushmaro A, Loya Y, Rosenberg E. Effect of Temperature on Adhesion of Vibrio Strain AK-1 to Oculina patagonica and on Coral Bleaching. Appl Environ Microbiol. 1998 Apr;64(4):1379-84. PubMed PMID: 16349542; PubMed Central PMCID: PMC106158.; 8: Gloria-Bottini F, Nicotra M, Amante A, Pietropolli A, Neri A, Bottini E, Magrini A. Adenylate kinase genetic polymorphism and spontaneous abortion. Am J Hum Biol. 2012 Mar-Apr;24(2):186-8. doi: 10.1002/ajhb.22211. Epub 2012 Jan 27. PubMed PMID: 22287021.; 9: Apel C, Gény C, Dumontet V, Birlirakis N, Roussi F, Pham VC, Doan Thi Mai H, Nguyen VH, Chau VM, Litaudon M. Endiandric acid analogues from Beilschmiedia ferruginea as dual inhibitors of Bcl-xL/Bak and Mcl-1/Bid interactions. J Nat Prod. 2014 Jun 27;77(6):1430-7. doi: 10.1021/np500170v. Epub 2014 Jun 5. PubMed PMID: 24901800.; 10: Smith CA, Toogood HS, Baker HM, Daniel RM, Baker EN. Calcium-mediated thermostability in the subtilisin superfamily: the crystal structure of Bacillus Ak.1 protease at 1.8 A resolution. J Mol Biol. 1999 Dec 10;294(4):1027-40. PubMed PMID: 10588904.; 11: Arockiaraj J, Vanaraja P, Easwvaran S, Singh A, Alinejaid T, Othman RY, Bhassu S. Gene profiling and characterization of arginine kinase-1 (MrAK-1) from freshwater giant prawn (Macrobrachium rosenbergii). Fish Shellfish Immunol. 2011 Jul;31(1):81-9. doi: 10.1016/j.fsi.2011.04.004. Epub 2011 Apr 28. PubMed PMID: 21549198.; 12: Kaur C, Pinnaka AK, Singh NK, Bala M, Mayilraj S. Agromyces arachidis sp. nov. Isolated from a Peanut (Arachis hypogaea) Crop Field. Int J Microbiol. 2013;2013:831308. doi: 10.1155/2013/831308. Epub 2013 Nov 17. PubMed PMID: 24348566; PubMed Central PMCID: PMC3855984.; 13: Ge Y, Molloy MP, Chamberlain JS, Andrews PC. Proteomic analysis of mdx skeletal muscle: Great reduction of adenylate kinase 1 expression and enzymatic activity. Proteomics. 2003 Oct;3(10):1895-903. PubMed PMID: 14625851.; 14: Park HJ, Chae N, Sul WJ, Lee BY, Lee YK, Kim D. Temporal changes in soil bacterial diversity and humic substances degradation in subarctic tundra soil. Microb Ecol. 2015 Apr;69(3):668-75. doi: 10.1007/s00248-014-0499-x. Epub 2014 Oct 2. PubMed PMID: 25272964.; 15: Rupcheva L. [Determination of adenylate kinase (AK) phenotypes in blood stains]. Eksp Med Morfol. 1980;19(4):220-4. Bulgarian. PubMed PMID: 6257476.; 16: Dobosz T, Halasa J, Schlesinger D. Frequency of genes and heredity of AK types in the Polish population. Arch Immunol Ther Exp (Warsz). 1975;23(3):345-51. PubMed PMID: 175758.; 17: Lindstedt G, Lindstedt S, Nordin I. Purification and properties of gamma-butyrobetaine hydroxylase from Pseudomonas sp AK 1. Biochemistry. 1977 May 17;16(10):2181-8. PubMed PMID: 861203.; 18: Lindstedt G, Lindstedt S, Tofft M. Gamma-butyrobetaine hydroxylase from Pseudomonas sp AK 1. Biochemistry. 1970 Oct 27;9(22):4336-42. PubMed PMID: 5472709.; 19: Wu J, Zhang X, Gao D. [Inhibition of human glioma growth in nude mice by local secretion of angiostatin K(1-3)]. Zhonghua Yi Xue Za Zhi. 2000 Nov;80(11):861-4. Chinese. PubMed PMID: 11218885.; 20: Carnt N, Robaei D, Watson SL, Minassian DC, Dart JK. The Impact of Topical Corticosteroids Used in Conjunction with Antiamoebic Therapy on the Outcome of Acanthamoeba Keratitis. Ophthalmology. 2016 May;123(5):984-90. doi: 10.1016/j.ophtha.2016.01.020. Epub 2016 Mar 5. PubMed PMID: 26952591.
• PubChem Compound: 1341463
• Last Modified: Nov 11 2021